Cas no 189942-98-1 (2-Amino-5-methylbenzenesulfonic acid;hydrate)

• Product Name: 2-Amino-5-methylbenzenesulfonic acid;hydrate
• CAS No: 189942-98-1
• MF: C₁₄H₂₀N₂O₇S₂
• MW: 392.447801589966
• CID: 2786986
• PubChem ID: 71347820
• Update Time: 2025-04-21

2-Amino-5-methylbenzenesulfonic acid;hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylbenzene-1-sulfonic acid--water (2/1)
• 189942-98-1
• DTXSID00773742
• 2-Amino-5-methylbenzenesulfonic acid;hydrate

• Inchi： 1S/2C7H9NO3S.H2O/c2*1-5-2-3-6(8)7(4-5)12(9,10)11;/h2*2-4H,8H2,1H3,(H,9,10,11);1H2
• InChI Key： PLHPPNNGQAODID-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1N)(=O)(=O)O.S(C1C=C(C)C=CC=1N)(=O)(=O)O.O

Computed Properties

• Exact Mass: 392.07119333Da
• Monoisotopic Mass: 392.07119333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų